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Compound of Interest

Compound Name: TH1834

Cat. No.: B3011650 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TH1834 is a potent and specific inhibitor of the histone acetyltransferase TIP60 (KAT5).[1][2]

TIP60 plays a crucial role in DNA damage response, cell cycle progression, and apoptosis.[1]

In breast cancer cells, such as the MCF7 cell line, inhibition of TIP60 by TH1834 has been

shown to induce apoptosis and increase DNA damage, highlighting its potential as a

therapeutic agent.[1][3] These application notes provide detailed protocols for treating MCF7

cells with TH1834 and assessing its effects on cell viability, cell cycle progression, and protein

expression.

Mechanism of Action
TH1834 selectively inhibits the catalytic activity of TIP60, a key enzyme in the MYST family of

histone acetyltransferases. This inhibition leads to a reduction in the acetylation of histone and

non-histone proteins involved in critical cellular processes. In MCF7 cells, TH1834 treatment

results in increased levels of unrepaired DNA damage, as indicated by the formation of γH2AX

foci, and induction of apoptosis through the activation of caspase-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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